Cas no 213700-06-2 (Benzene, 1,4-dibutyl-2,5-diiodo-)
213700-06-2 structure
Product Name:Benzene, 1,4-dibutyl-2,5-diiodo-
CAS No:213700-06-2
MF:C14H20I2
MW:442.117548942566
CID:1400898
PubChem ID:71358292
Update Time:2025-04-20
Benzene, 1,4-dibutyl-2,5-diiodo- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,4-dibutyl-2,5-diiodo-
- 1,4-dibutyl-2,5-diiodobenzene
- 213700-06-2
- DTXSID90782308
-
- Inchi: 1S/C14H20I2/c1-3-5-7-11-9-14(16)12(8-6-4-2)10-13(11)15/h9-10H,3-8H2,1-2H3
- InChI Key: OUUUSNMXKNGYBX-UHFFFAOYSA-N
- SMILES: IC1C=C(C(=CC=1CCCC)I)CCCC
Computed Properties
- Exact Mass: 441.9646
- Monoisotopic Mass: 441.96545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, 1,4-dibutyl-2,5-diiodo- Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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